Cas no 1894749-84-8 (3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1894749-84-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6573718
• PubChem ID: 117311149
• Update Time: 2025-10-24

3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid
• EN300-1775681
• 1894749-84-8

• Inchi： 1S/C14H18O2/c1-14(2,13(15)16)9-10-3-5-11(6-4-10)12-7-8-12/h3-6,12H,7-9H2,1-2H3,(H,15,16)
• InChI Key： HTLRGPLWXLFWEV-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1894749-84-8)

3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid, identified by the chemical identifier CAS No. 1894749-84-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a 4-cyclopropylphenyl moiety and a branched 2,2-dimethylpropanoic acid side chain contributes to its distinct physicochemical properties, which are critical in determining its biological activity and pharmacokinetic behavior.

The compound’s structural design suggests a high degree of molecular complexity, which may be leveraged to modulate specific biological pathways. In recent years, there has been growing interest in the exploration of heterocyclic compounds and their derivatives as pharmacological scaffolds. The 4-cyclopropylphenyl group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, making it a valuable component in drug design. This feature is particularly relevant in the context of modern drug development, where optimizing bioavailability and minimizing off-target effects are paramount.

Current research in medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. The 2,2-dimethylpropanoic acid moiety introduces a rigid, non-linear component to the molecule, which can influence both its solubility and interactions with biological targets. Studies have demonstrated that such structural features can be exploited to develop compounds with enhanced binding affinity and selectivity. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory pathways, making them attractive candidates for therapeutic intervention.

One of the most compelling aspects of 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid is its potential as a building block for more complex drug candidates. The combination of the 4-cyclopropylphenyl group and the 2,2-dimethylpropanoic acid side chain provides a versatile platform for further chemical modification. This flexibility allows chemists to fine-tune the properties of the compound, such as its solubility, permeability across biological membranes (P-gp), and metabolic stability (e.g., half-life). Such attributes are crucial for ensuring that a drug candidate will exhibit the desired pharmacological effects while minimizing adverse reactions.

In addition to its structural appeal, 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid has been investigated for its potential role in addressing unmet medical needs. Emerging research indicates that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The precise mechanism of action remains under investigation, but preliminary studies suggest that it interacts with key regulatory proteins involved in cell signaling pathways. Such findings underscore the importance of continued exploration into this class of compounds.

The synthesis of 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the 4-cyclopropylphenyl group requires careful consideration to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct this moiety efficiently. Similarly, the incorporation of the 2,2-dimethylpropanoic acid side chain demands precise control over reaction conditions to avoid unwanted byproducts.

Recent advancements in computational chemistry have further facilitated the design and optimization of molecules like 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid. Molecular modeling techniques allow researchers to predict how a compound will behave biologically before conducting expensive wet-lab experiments. These simulations can provide insights into binding interactions with target proteins and help identify promising derivatives for further testing. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The pharmacokinetic profile of 3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid is another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical potential. Preliminary data suggest that this molecule exhibits favorable pharmacokinetic properties due to its balanced lipophilicity and metabolic stability. These characteristics make it an attractive candidate for oral administration and repeated dosing regimens.

In conclusion,3-(4-cyclopropylphenyl)-2,2-dimethylpropanoic acid (CAS No. 1894749-84-8) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced toxicity. Continued research into this compound will likely yield valuable insights into its biological activity and potential clinical utility.